Cas no 127168-92-7 (Methyl 2-benzylisoindoline-4-carboxylate)

• Product Name: Methyl 2-benzylisoindoline-4-carboxylate
• CAS No: 127168-92-7
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 1036680
• PubChem ID: 19828480
• Update Time: 2025-04-20

Methyl 2-benzylisoindoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-benzylisoindoline-4-carboxylate
• methyl 2-benzyl-1,3-dihydroisoindole-4-carboxylate
• ethyl 2-benzylisoindoline-4-carboxylate
• Methyl2-benzylisoindoline-4-carboxylate
• J-521952
• 127168-92-7
• KYPYECPVZOQQQH-UHFFFAOYSA-N
• 2-benzyl-2,3-dihydro-1H-isoindole-4-carboxylic acid methyl ester
• SCHEMBL6093402
• DTXSID90600391
• SB65810
• 2-benzyl-4-methoxycarbonylisoindoline
• DB-370728
• Methyl 2-benzyl-2,3-dihydro-1H-isoindole-4-carboxylate

• Inchi： 1S/C17H17NO2/c1-20-17(19)15-9-5-8-14-11-18(12-16(14)15)10-13-6-3-2-4-7-13/h2-9H,10-12H2,1H3
• InChI Key： KYPYECPVZOQQQH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1CN(CC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 367.14203
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 76.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles